3-Amino-1-(4-ethylphenyl)-4-(3-methoxyphenyl)azetidin-2-one

Specification

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 3-amino-1-(4-ethylphenyl)-4-(3-methoxyphenyl)azetidin-2-one
• Standard InChI: InChI=1S/C18H20N2O2/c1-3-12-7-9-14(10-8-12)20-17(16(19)18(20)21)13-5-4-6-15(11-13)22-2/h4-11,16-17H,3,19H2,1-2H3
• Standard InChI Key: UPHNHECGXZBDJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(C(C2=O)N)C3=CC(=CC=C3)OC

Introduction

3-Amino-1-(4-ethylphenyl)-4-(3-methoxyphenyl)azetidin-2-one is a synthetic organic compound belonging to the class of azetidinones. Azetidinones are four-membered cyclic amides, characterized by a nitrogen atom within the ring structure. This specific compound features an amino group, a 4-ethylphenyl group, and a 3-methoxyphenyl group attached to the azetidinone ring. The molecular formula of this compound is C18H20N2O2, with a molecular weight of approximately 296.36 g/mol.

Synthesis Methods

The synthesis of 3-Amino-1-(4-ethylphenyl)-4-(3-methoxyphenyl)azetidin-2-one typically involves multi-step organic reactions. A common synthetic route includes the formation of imines followed by cyclization reactions. For instance, the reaction of 4-ethylaniline with 3-methoxybenzaldehyde can form an imine intermediate, which is then subjected to cyclization using a suitable reagent to form the azetidinone ring.

Biological Activities and Potential Applications

Azetidinone derivatives have shown a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Preliminary studies suggest that 3-Amino-1-(4-ethylphenyl)-4-(3-methoxyphenyl)azetidin-2-one may exhibit antiproliferative effects against certain cancer cell lines, possibly through mechanisms involving tubulin destabilization or apoptosis induction.

Research Findings and Data

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Biological Activity
3-Amino-1-(4-ethylphenyl)-4-(3-methoxyphenyl)azetidin-2-one	C18H20N2O2	296.36	Anticancer, Antimicrobial
3-Amino-1-(4-methoxyphenyl)-4-(p-tolyl)azetidin-2-one	C17H18N2O	Not specified	Potential medicinal applications
3-Amino-1-(4-ethylphenyl)-4-(4-methoxyphenyl)azetidin-2-one	Not specified	270.33	Antiproliferative effects